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Compound of Interest

Compound Name: Menaquinone-7

Cat. No.: B085063

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety, handling, and disposal information for
Menaquinone-7 (MK-7) to ensure safe laboratory practices.

Overview and Hazard Identification

Menaquinone-7, a form of Vitamin K2, is a fat-soluble vitamin crucial for various physiological
processes, including bone and cardiovascular health.[1] While it is a bioactive compound, it is
not classified as a hazardous substance according to the Globally Harmonized System (GHS).
[2] However, adherence to standard laboratory safety protocols is essential to minimize any
potential risks. Ingestion of large quantities may be harmful, and it may cause eye irritation.[3]

Physical and Chemical Properties

Understanding the physical and chemical properties of MK-7 is fundamental to its safe handling
and storage.
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Property Value Source

Light yellow, microcrystalline

Appearance . .
solid/plates or oily substance
Molecular Formula CasHe402
Molecular Weight 649.0 g/mol
Melting Point 54 °C
N ) 200 °C at 0.0002 mm Hg (with
Boiling Point N
some decomposition)
Insoluble in water; Soluble in
N fats, alcohol, and organic
Solubility ]
solvents like chloroform and
ethyl acetate.
Sensitive to light and
Stability temperature. Can be

decomposed by light.

Toxicological Data

Toxicological studies indicate a low toxicity profile for Menaquinone-7.

Metric Value Species Source
Acute Oral Toxicity >2000 mg/kg of body )
_ Mice, Rats
(LDso) weight
No-Observed- 10 mg/kg of body
Adverse-Effect Level weight/day (90-day Rats
(NOAEL) study)

These findings suggest that under normal handling conditions, MK-7 presents a low risk of
acute toxicity.

Personal Protective Equipment (PPE)
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The following PPE is recommended to ensure personal safety when handling Menaquinone-7,

particularly in its pure, powdered form.

Recommended Personal Protective Equipment (PPE)

. Impervious Gloves
Safety Goggles/Face Shield (e.g., Nitrile)

Protects against spills

Protects from splashes
and airborne particles

Prevents skin contact

Y

Body and Clothing

Areas of Pro

Eyes and Face

ection

Click to download full resolution via product page

Diagram of recommended Personal Protective Equipment (PPE).

» Eye Protection: Safety goggles or a face shield should be worn to protect against splashes

and airborne particles.

e Hand Protection: Wear impervious gloves, such as nitrile gloves. Gloves must be inspected

before use and removed using the proper technique to avoid skin contact.

» Body Protection: A standard laboratory coat is sufficient to protect clothing from spills.

» Respiratory Protection: Not typically required under normal use with adequate ventilation. If

handling large quantities of powder that may generate dust, a respirator may be necessary.

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the integrity of Menaquinone-7 and

ensuring a safe laboratory environment.

Handling:
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e Ventilation: Handle in a well-ventilated area to minimize dust or vapor concentrations.
¢ Avoid Contact: Avoid direct contact with skin and eyes and inhalation of dust or aerosols.

e Hygiene: Wash hands thoroughly with soap and water after handling and before eating,
drinking, or smoking.

e Grounding: For powder handling equipment, ensure all components are electrically earthed
or grounded to prevent static discharge, which can be an ignition source for dust clouds.

Storage:

o Temperature: Store in a cool, dry, and well-ventilated place. Recommended storage is at
room temperature (<25°C), with cooler temperatures being preferable. Some sources
recommend -20°C for long-term storage.

 Light: Protect from light by storing in a tightly closed, light-shielding container.
e Incompatibilities: Store away from strong oxidizing agents.

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, follow these procedures.
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Personal Exposure First Aid Response
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Workflow for emergency response to spills and personal exposure.

Accidental Release:

» Containment: For solid spills, mechanically take up the material (e.g., sweeping, shoveling)
and collect it in a suitable, labeled container for disposal. Avoid generating dust.

e Environmental Precautions: Prevent the material from entering sewers or public waters.
First Aid:

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Consult a
physician if symptoms persist.

o Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap
and water.
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek medical attention if irritation persists.

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a physician if symptoms persist.

Disposal Plan

Menaquinone-7 is not classified as a hazardous material, so no special disposal methods are
typically required. However, all disposals should comply with local, state, and federal
regulations.

e Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

o Contaminated Packaging: Dispose of as unused product. Empty containers may retain
product residue and should be handled accordingly.

Always consult with your institution's environmental health and safety (EHS) department for
specific disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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